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4-Desacetyl-2-debenzoyl-[2,4]-oxol Paclitaxel 4-Desacetyl-2-debenzoyl-[2,4]-oxol Paclitaxel
Brand Name: Vulcanchem
CAS No.: 159500-49-9
VCID: VC0153941
InChI: InChI=1S/C40H47NO13/c1-20-25(53-36(49)30(46)29(23-13-9-7-10-14-23)41-35(48)24-15-11-8-12-16-24)18-40(50)34-32-38(6,33(47)31(52-21(2)42)28(20)37(40,4)5)26(44)17-27(45)39(32,19-51-34)54-22(3)43/h7-16,25-27,29-32,34,44-46,50H,17-19H2,1-6H3,(H,41,48)/t25-,26-,27+,29-,30+,31+,32-,34-,38+,39-,40+/m0/s1
SMILES: CC1=C2C(C(=O)C3(C(CC(C4(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC4)OC(=O)C)O)O)C)OC(=O)C
Molecular Formula: C40H47NO13
Molecular Weight: 749.81

4-Desacetyl-2-debenzoyl-[2,4]-oxol Paclitaxel

CAS No.: 159500-49-9

Reference Standards

VCID: VC0153941

Molecular Formula: C40H47NO13

Molecular Weight: 749.81

4-Desacetyl-2-debenzoyl-[2,4]-oxol Paclitaxel - 159500-49-9

CAS No. 159500-49-9
Product Name 4-Desacetyl-2-debenzoyl-[2,4]-oxol Paclitaxel
Molecular Formula C40H47NO13
Molecular Weight 749.81
IUPAC Name [(1S,2S,4S,7R,9S,10S,12R,13S,16R)-7,13-diacetyloxy-2,10,12-trihydroxy-5,9,17,17-tetramethyl-8-oxo-15-oxatetracyclo[7.6.1.12,6.013,16]heptadec-5-en-4-yl] (2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoate
Standard InChI InChI=1S/C40H47NO13/c1-20-25(53-36(49)30(46)29(23-13-9-7-10-14-23)41-35(48)24-15-11-8-12-16-24)18-40(50)34-32-38(6,33(47)31(52-21(2)42)28(20)37(40,4)5)26(44)17-27(45)39(32,19-51-34)54-22(3)43/h7-16,25-27,29-32,34,44-46,50H,17-19H2,1-6H3,(H,41,48)/t25-,26-,27+,29-,30+,31+,32-,34-,38+,39-,40+/m0/s1
Standard InChIKey NFVVWDXMPVABHE-KWIOUIIFSA-N
SMILES CC1=C2C(C(=O)C3(C(CC(C4(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC4)OC(=O)C)O)O)C)OC(=O)C
Synonyms [2aS-[2aα,3β,5β,5aβ,7β,10α(αS*,βR*),12α,12aβ,12bα]]-β-(Benzoylamino)-α-hydroxy-benzenepropanoic Acid 2a,7-Bis(acetyloxy)-2a,3,4,5,5a,6,7,10,11,12,12a,12b-dodecahydro-3,5,12-trihydroxy-5a,9,13,13-tetramethyl-6-oxo-8,12-methano-2H-cyclodec[cd]isobenzof
PubChem Compound 131667460
Last Modified Nov 11 2021
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